4-(Phenylsulfamoyl)phenyl 4-ethenylbenzoate

• CAS No.: 89298-28-2
• Molecular Formula: C21H17NO4S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: [4-(phenylsulfamoyl)phenyl] 4-ethenylbenzoate
• InChI: InChI=1S/C21H17NO4S/c1-2-16-8-10-17(11-9-16)21(23)26-19-12-14-20(15-13-19)27(24,25)22-18-6-4-3-5-7-18/h2-15,22H,1H2
• InChI Key: WVYTWQCVKSIPEI-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3

Description

4-(Phenylsulfamoyl)phenyl 4-ethenylbenzoate is a useful research compound. Its molecular formula is C21H17NO4S and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.5 g (0.0402 mol) of 4-(N-phenylsulfamoyl)phenyl 4-(2-bromoethyl)benzoate, 5.55 g (0.0402 mol) of potassium carbonate and 250 ml of acetone was stirred at room temperature for approximately 48 hours. The mixture was filtered and concentrated to an oily solid. Recrystallization from ethanol:water gave 11.7 g (76.6% of theory) of 4-(N-phenylsulfamoyl)phenyl 4-vinylbenzoate; mp=59°-60° C.